Cas no 10192-92-4 (4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid])
10192-92-4 structure
Product Name:4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid]
CAS No:10192-92-4
MF:C16H24O8Sn
MW:463.066965103149
CID:194365
Update Time:2023-11-19
4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid] Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (2Z,2'Z)-
- 4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid]
- 2-Butenoicacid, 4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (Z,Z)-
- Dibutyltin bis(hydrogen maleate)
- Dibutyltin dimaleate(6CI)
- N 2000C
- CID 101606476
- Dibutyltin dimaleate
- N-2000C
- 2-Butenoic acid, 4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (2Z,2'Z)-
-
- Inchi: 1S/2C4H4O4.2C4H9.Sn/c2*5-3(6)1-2-4(7)8;2*1-3-4-2;/h2*1-2H,(H,5,6)(H,7,8);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*2-1-;;;
- InChI Key: CCJVCYKNBWKFLT-LJDKTGGESA-L
- SMILES: [Sn+2].OC(/C=C\C(=O)O)=O.[O-]C(/C=C\C(=O)[O-])=O.C(C)C[CH2].C(C)C[CH2] |^1:20,24|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 231
- Topological Polar Surface Area: 155
Experimental Properties
- Boiling Point: 501.7±60.0 °C(Predicted)
- pka: 1.86±0.25(Predicted)
4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid] Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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